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Compound of Interest

Compound Name:
Tetramethylammonium hydrogen

phthalate

Cat. No.: B1600818 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of tetramethylammonium hydrogen phthalate (TMAHP). The following procedures

are designed for researchers, scientists, and drug development professionals to ensure

laboratory safety and environmental protection.

Immediate Safety and Handling Protocols
Tetramethylammonium hydrogen phthalate is classified as a hazardous substance. It is

toxic if swallowed, may cause damage to organs through prolonged or repeated exposure, and

is very toxic to aquatic life.[1] Adherence to strict safety protocols is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][3]

Skin Protection: Use appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat to prevent skin exposure.[2]

Respiratory Protection: When handling the solid powder or if dust formation is possible, use

a NIOSH/MSHA or European Standard EN 149 approved respirator.[2][3] Always handle this

chemical under a chemical fume hood.[1][2]
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In Case of Exposure:

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical advice.[1][2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove all

contaminated clothing. Immediate medical attention is required.[1][2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[2]

Chemical and Physical Properties
A summary of the key quantitative data for tetramethylammonium hydrogen phthalate is

provided below.

Property Value Reference

Molecular Formula C₁₂H₁₇NO₄ [1]

Molecular Weight 239.27 g/mol [4]

Appearance White Crystalline Powder [5]

CAS Number 79723-02-7 [1][2]

UN Number UN2811 [1]

Hazard Class 6.1 (Toxic solid) [1]

Standard Disposal Procedure: Hazardous Waste
Collection
The universally recommended method for the disposal of tetramethylammonium hydrogen
phthalate is to treat it as hazardous chemical waste.[1] It must not be disposed of down the

drain or released into the environment.[1][2]
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Step-by-Step Protocol for Waste Collection:

Containerization: Place all TMAHP waste, including unused product and contaminated

materials (e.g., weighing paper, gloves, wipes), into a designated, sealable, and clearly

labeled hazardous waste container.

Labeling: Affix a hazardous waste label to the container. The label must include the full

chemical name ("Tetramethylammonium Hydrogen Phthalate"), the associated hazards

(Toxic, Environmental Hazard), and the date accumulation started.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary

containment area, away from incompatible materials such as strong oxidizing agents.[2] The

storage area should be a designated satellite accumulation area or central hazardous waste

storage facility.

Arranging Disposal: Contact your institution’s Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for pickup and

disposal.[2] Provide the disposal company with the Safety Data Sheet (SDS).

Experimental Protocol: Spill Cleanup
In the event of a small laboratory spill, follow these procedures to safely clean and

decontaminate the area.

Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure the

area is well-ventilated, preferably within a chemical fume hood.[6]

Don PPE: Wear all required personal protective equipment as listed in Section 1 before

approaching the spill.

Contain and Absorb (for solids):

Gently cover the spill with an inert absorbent material to prevent dust from becoming

airborne.

Carefully sweep up the spilled solid and absorbent material using non-sparking tools and

place it into a designated hazardous waste container.[2][6] Avoid any actions that generate
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dust.[1][2]

Decontaminate:

Wipe the spill area with a cloth or paper towels dampened with a mild detergent solution.

Rinse the area with water.

Dispose of Cleanup Materials: All materials used for cleanup (absorbent, towels,

contaminated PPE) must be placed in the sealed hazardous waste container for disposal.[7]

Logical Workflow for Disposal
The following diagram outlines the decision-making process and procedural flow for the proper

management and disposal of tetramethylammonium hydrogen phthalate.
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Caption: Workflow for the safe disposal of Tetramethylammonium Hydrogen Phthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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